![molecular formula C6H6ClNO B1363960 1-Methylpyrrole-2-carbonyl chloride CAS No. 26214-68-6](/img/structure/B1363960.png)
1-Methylpyrrole-2-carbonyl chloride
Overview
Description
1-Methylpyrrole-2-carbonyl chloride is a chemical compound with the molecular formula C6H6ClNO . It is also known by other names such as 1-methyl-1h-pyrrole-2-carbonyl chloride, 1h-pyrrole-2-carbonyl chloride, 1-methyl, 1-methyl-1h-pyrrole-2-carboxylic acid chloride, and n-methylpyrrolecarbonyl chloride .
Molecular Structure Analysis
The molecular structure of this compound has been studied and optimized . The molecule consists of a pyrrole ring with a methyl group and a carbonyl chloride group attached to it .Chemical Reactions Analysis
While specific reactions involving this compound are not available, carbonyl compounds in general undergo a variety of reactions. These include nucleophilic addition reactions, where a nucleophile attacks the carbonyl carbon, pushing the pi electrons onto the oxygen .Physical and Chemical Properties Analysis
This compound has a molecular weight of 143.57 g/mol . Its physical state and other properties are not specified in the available resources.Scientific Research Applications
Catalysis and Chemical Synthesis
- Friedel–Crafts Acylation: 1-Methylpyrrole reacts with acyl chlorides in the presence of ytterbium (III) trifluoromethanesulfonate catalyst to form ketones. This reaction, conducted in an ionic liquid, showcases the utility of 1-methylpyrrole derivatives in catalytic synthesis (Su, Wu, & Su, 2005).
Organic Compound Synthesis
- Synthesis of Amino Acid Derivatives: N-(1-Butylpyrrole-2-carbonyl)-amino acid methyl esters are synthesized using an acylating agent related to pyrrole-2-carbonyl chloride. This method highlights the use of pyrrole derivatives in synthesizing complex organic compounds (Zeng, 2007).
Chemical Reactivity Studies
- Study of Organosilicon Compounds: Research on 2-(trimethylsilyl)- and 2-(trimethylstannyl)-1-methylpyrrole with various carbonyl-containing reagents explores the importance of bond polarity on reactivity, contributing to the understanding of the chemical behavior of pyrrole derivatives (Pratt, Pinkerton, & Thames, 1972).
Advanced Material Synthesis
- Synthesis of N-Heterocycle-B(C6F5)3 Complexes: This research involves the generation of N-Methylpyrrol-2-yl borate zwitterions, demonstrating the application of pyrrole derivatives in the synthesis of complex organometallic structures (Focante et al., 2004).
Electrochemistry
- Polymer Electroactivity Studies: Investigations into the electrodeposition and electroactivity of polymer matrices in polypyrrole and poly(N-methylpyrrole) indicate the significance of pyrrole derivatives in the field of electrochemistry and materials science (Skompska & Vorotyntsev, 2004).
Polymer Chemistry
- Polymer End-Functionalization: Research on the quasiliving polymerization of isobutylene and its subsequent reaction with N-methylpyrrole demonstrates the utility of pyrrole derivatives in the field of polymer chemistry (Storey, Stokes, & Harrison, 2005).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known that pyrrolidine derivatives, which are structurally similar to 1-methylpyrrole-2-carbonyl chloride, have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Mode of Action
Pyrrole compounds are known to undergo various chemical reactions, such as the paal-knorr pyrrole condensation, which allows the synthesis of n-substituted pyrroles .
Biochemical Pathways
Pyrrole compounds are known to be involved in a variety of biochemical processes, suggesting that this compound may also interact with multiple biochemical pathways .
Pharmacokinetics
It is known that the compound is a liquid and is moisture sensitive , which may influence its bioavailability.
Result of Action
It is known that the compound is corrosive and causes severe skin burns and eye damage .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. The compound reacts violently with water, liberating toxic gas . Therefore, it should be handled in a well-ventilated area, and contact with water should be avoided .
Properties
IUPAC Name |
1-methylpyrrole-2-carbonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNO/c1-8-4-2-3-5(8)6(7)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOYDZQJINHJNPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40383541 | |
Record name | 1-methylpyrrole-2-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40383541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
26214-68-6 | |
Record name | 1-methylpyrrole-2-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40383541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Methyl-1H-pyrrole-2-carbonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What insights does the research provide about the interaction of 1-Methylpyrrole-2-carbonyl chloride with surfaces?
A1: The research utilizes Surface-enhanced Raman spectroscopy (SERS) and Density Functional Theory (DFT) calculations to investigate the adsorption behavior of this compound on metal surfaces []. While the abstract doesn't detail the specific findings, this approach suggests the study focuses on understanding how the molecule's orientation and interaction strength with the surface are influenced by its chemical structure. This information is crucial for potential applications like catalysis, where the molecule's interaction with a surface can significantly impact reaction rates and selectivity.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.